Cas no 2188279-66-3 (1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine)

• Product Name: 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine
• CAS No: 2188279-66-3
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5337834
• Update Time: 2025-05-22

1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-ylsulfonyl)-3-(thiophen-2-yl)pyrrolidine
• 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine
• 1-naphthalen-1-ylsulfonyl-3-thiophen-2-ylpyrrolidine

• Inchi： 1S/C18H17NO2S2/c20-23(21,18-9-3-6-14-5-1-2-7-16(14)18)19-11-10-15(13-19)17-8-4-12-22-17/h1-9,12,15H,10-11,13H2
• InChI Key： UIDKWHZGRXRMHH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(N1CCC(C2=CC=CS2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• XLogP3: 3.9
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine

Introduction to Compound CAS No. 2188279-66-3: 1-(Naphthalene-1-sulfonyl)-3-(Thiophen-2-yl)Pyrrolidine

The compound with CAS No. 2188279-66-3, known as 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene sulfonyl group with a thiophene moiety attached to a pyrrolidine ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine, allowing researchers to explore its potential in diverse fields. The naphthalene sulfonyl group is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. Meanwhile, the thiophene moiety introduces aromaticity and potential for conjugation, enhancing the compound's stability and reactivity in certain chemical environments.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have recently explored its use in constructing two-dimensional materials and nanocomposites. The ability of 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine to form self-assembled monolayers has been highlighted in studies focused on surface chemistry and nanotechnology. These findings suggest that the compound could play a pivotal role in developing next-generation electronic devices and sensors.

In the realm of pharmacology, 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine has shown potential as a lead compound for drug discovery. Its structure allows for modulation of biological activity through strategic substitution patterns. Recent studies have demonstrated its ability to interact with specific protein targets, making it a candidate for therapeutic agents in areas such as oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the naphthalene sulfonyl chloride intermediate and subsequent coupling reactions to introduce the thiophene group onto the pyrrolidine ring. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is accessible for large-scale applications.

From an environmental standpoint, 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yl)pyrrolidine exhibits favorable biodegradation properties under controlled conditions. This makes it an attractive option for green chemistry initiatives, where reducing environmental impact is a priority. Its stability under various chemical conditions also enhances its suitability for industrial applications.

In conclusion, CAS No. 2188279-66-3, or 1-(naphthalene-1-sulfonyl)-3-(thiophen-2-yli pylorolidine, stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and properties of this compound, it is poised to become an essential component in advancing both scientific knowledge and technological innovation.